Farnesyl pyrophosphate-d3

• Molecular Formula: C15H28O7P2
• Molecular Weight: 385.34 g/mol
• InChI: InChI=1S/C15H28O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,19,20)(H2,16,17,18)/b14-9+,15-11+/i7D,9D,11D
• InChIKey: VWFJDQUYCIWHTN-RLIGUNDKSA-N

FPP-d3: Deuterated Isoprenoid Standard

Farnesyl pyrophosphate-d3 (FPP-d3, CAS 1366590-48-8), also known as farnesyl diphosphate-d3, is a stable isotope-labeled analog of the C15 isoprenoid intermediate farnesyl pyrophosphate (FPP) in which three hydrogen atoms at the terminal methyl group are replaced by deuterium, yielding a molecular weight of 385.34 g/mol . FPP serves as the critical branch-point metabolite of the mevalonate pathway, acting as a substrate for cholesterol synthesis, ubiquinone biosynthesis, protein farnesylation, and geranylgeranyl pyrophosphate (GGPP) formation [1]. The deuterium-labeled version, typically supplied as the triammonium salt with ≥95% purity, is specifically designed for use as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC-MS/MS) methods for accurate quantification of endogenous FPP in complex biological matrices .

Deuterated Internal Standard

Stable isotope-labeled FPP for LC-MS/MS quantification

Triammonium salt for aqueous stock preparation

• [1] Henneman, L., et al. Detection of non-sterol isoprenoids by HPLC-MS/MS. Anal. Biochem. 2008, 383, 18-29. DOI: 10.1016/j.ab.2008.08.014. View Source

Why FPP-d3 Cannot Be Substituted by Unlabeled FPP

Accurate quantification of endogenous farnesyl pyrophosphate (FPP) in biological matrices using LC-MS/MS is critically dependent on the use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte and exhibits near-identical ionization behavior [1]. Unlabeled FPP cannot serve as an internal standard due to its inability to be distinguished from endogenous analyte by mass spectrometry. While other isotopologues exist—including FPP-d2, FPP-d6, and 13C5-FPP—the trideuterated variant (FPP-d3) offers a specific balance between adequate mass shift (+3 Da) to avoid interference from natural isotopic abundance peaks of unlabeled FPP (particularly the M+2 isotope), and a deuterium atom count low enough to minimize chromatographic retention time shifts and hydrogen-deuterium exchange artifacts that can compromise quantification accuracy with higher deuterium-substituted analogs . In-class compounds such as geranylgeranyl pyrophosphate (GGPP) or geranyl pyrophosphate (GPP) possess different carbon chain lengths (C20 and C10, respectively) and distinct biological functions, making them unsuitable as quantitative surrogates for FPP [2].

Unlabeled FPP cannot be distinguished from endogenous analyte by mass spectrometry.

Higher-deuterium isotopologues (e.g., FPP-d6) may exhibit retention time shifts and H/D exchange artifacts.

In-class isoprenoids (GGPP, GPP) differ in chain length and biological function, limiting their use as quantitative surrogates.

• [1] Stokvis, E., Rosing, H., Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401-407. DOI: 10.1002/rcm.1790. View Source
• [2] Chhonker, Y.S., et al. Simultaneous Quantitation of Isoprenoid Pyrophosphates in Plasma and Cancer Cells Using LC-MS/MS. Molecules 2018, 23, 3275. DOI: 10.3390/molecules23123275. View Source

FPP-d3 Quantitative Performance Evidence

MRM Transition Specificity vs. Unlabeled FPP

In the validated HPLC-MS/MS method of Henneman et al. (2008), FPP-d3 was used as the internal standard for farnesyl pyrophosphate quantification. The specific multiple reaction monitoring (MRM) transition for FPP-d3 was m/z 384.10 → 79.00, compared with m/z 381.10 → 79.00 for unlabeled FPP [1]. This +3 Da mass difference on the precursor ion ensures complete chromatographic co-elution with the analyte while enabling the mass spectrometer to distinguish between internal standard and endogenous FPP without cross-talk or interference from natural abundance isotopes [1]. The product ion at m/z 79 corresponds to the phosphate fragment (PO3–), common to all isoprenoid pyrophosphates, confirming that the deuterium label remains intact on the neutral loss fragment during collision-induced dissociation [1].

MRM Specificity vs. Unlabeled FPP

Head-to-head

Precursor m/z 384.10 → 79.00 (FPP-d3) vs. m/z 381.10 → 79.00 (unlabeled); Δm/z = +3.0 Da

Supports unambiguous discrimination from endogenous FPP with identical fragmentation behavior.

Negative ESI, TSQ Quantum AM, collision energy 40 eV.

Evidence Dimension	MRM precursor ion mass (negative ionization mode)
Target Compound Data	FPP-d3: m/z 384.10 (precursor) → 79.00 (product), collision energy 40 eV
Comparator Or Baseline	Unlabeled FPP: m/z 381.10 (precursor) → 79.00 (product), collision energy 40 eV
Quantified Difference	Mass shift Δm/z = +3.0 Da on precursor ion; identical product ion (m/z 79.00) and collision energy
Conditions	TSQ Quantum AM triple quadrupole mass spectrometer (Thermo Finnigan); negative electrospray ionization; Luna C18(2) column (4.6 × 50 mm, 3 µm); mobile phase: 20 mM NH4HCO3 with 0.1% triethylamine / acetonitrile:H2O (4:1) with 0.1% triethylamine [1]

Why This Matters

The +3 Da mass shift provides unambiguous discrimination from unlabeled FPP while the identical product ion and collision energy confirm equivalent fragmentation behavior, essential for accurate stable isotope dilution quantification.

• [1] Henneman, L., et al. Detection of non-sterol isoprenoids by HPLC-MS/MS. Anal. Biochem. 2008, 383, 18-29. Table 1: MRM transitions for isoprenoid intermediates and their stable-isotope-labeled internal standards. View Source

Method Sensitivity vs. Non-Isotopic Internal Standards

The HPLC-MS/MS method using FPP-d3 as internal standard achieved a limit of detection (LOD) of 0.03 µmol/L and limit of quantification (LOQ) of 0.11 µmol/L for FPP in HepG2 cell homogenates [1]. In comparison, a 2018 LC-MS/MS method for FPP in human plasma that did not employ a deuterated internal standard (instead using RAM1147 as a non-isotopic IS) reported an LOQ of 0.04 ng/mL, which corresponds to approximately 0.10 µmol/L when expressed in molar units (MW 382.33) [2]. While these values are comparable in magnitude, the deuterated IS-based method offers superior correction for matrix effects and ion suppression inherent to complex biological samples, providing greater accuracy and reproducibility in intra- and interassay measurements (3.6–10.9% and 4.4–11.9% CV, respectively) [1].

Sensitivity vs. Non-Isotopic IS

Reported

LOD 0.03 µmol/L, LOQ 0.11 µmol/L (HepG2, FPP-d3 IS); recovery 91–124% vs. 40–90% with non-isotopic IS

Wider recovery range with non-isotopic IS highlights matrix-effect correction advantage.

Cross-study comparison; matrix-dependent variability requires verification.

Evidence Dimension	Method sensitivity for FPP in biological matrix
Target Compound Data	LOD: 0.03 µmol/L; LOQ: 0.11 µmol/L (HepG2 cell homogenate, FPP-d3 as IS); intra-assay CV: 3.6–10.9%; inter-assay CV: 4.4–11.9%; recovery: 91–124% [1]
Comparator Or Baseline	LOQ: 0.04 ng/mL (~0.10 µmol/L) for human plasma using RAM1147 as non-isotopic IS; recovery: 40–90%; intra-day and inter-day accuracy 85–115%, precision <15% [2]
Quantified Difference	LOD/LOQ values similar (~0.03–0.11 µmol/L vs. ~0.10 µmol/L), but recovery range broader and matrix correction less robust with non-isotopic IS (40–90% vs. 91–124%)
Conditions	LC-MS/MS; FPP-d3 IS method: HepG2 cells; RAM1147 IS method: human plasma and cancer cell lines; different HPLC columns and mobile phases as specified in original publications [1][2]

Why This Matters

Although sensitivity values overlap, the wider recovery range (40–90%) with non-isotopic IS underscores the risk of matrix-dependent variability that deuterated internal standards are specifically designed to mitigate.

• [1] Henneman, L., et al. Detection of non-sterol isoprenoids by HPLC-MS/MS. Anal. Biochem. 2008, 383, 18-29. Table 2: LOQ and LOD; Table 3–5: intra/inter-assay variation and recovery. View Source
• [2] Chhonker, Y.S., et al. Simultaneous Quantitation of Isoprenoid Pyrophosphates in Plasma and Cancer Cells Using LC-MS/MS. Molecules 2018, 23, 3275. Section 3.2: Method validation. View Source

Deuterium Label Stability vs. Backbone Labels

FPP-d3 incorporates deuterium at the terminal C-3 methyl group as a trideuteriomethyl moiety (–CD3) as confirmed by its IUPAC name: [(2E,6E)-7,11-dimethyl-3-(trideuteriomethyl)dodeca-2,6,10-trienyl] phosphono hydrogen phosphate . This labeling position on a non-exchangeable sp3 carbon ensures that the deuterium atoms are not susceptible to hydrogen-deuterium exchange under typical sample preparation and chromatographic conditions (aqueous mobile phases at neutral to mildly basic pH). In contrast, deuterium labels positioned adjacent to carbonyl groups or on heteroatoms (e.g., –OD, –ND) are known to undergo back-exchange that can lead to inaccurate quantification [1]. Commercially available alternative isotopologues with higher deuterium content (e.g., FPP-d6, MW 388.37) incorporate additional deuterium at positions that may be more prone to isotopic exchange or exhibit greater chromatographic retention time shifts due to increased hydrophobicity differences .

Label Stability vs. Backbone Labels

Class-level

Terminal –CD3 on non-exchangeable sp3 carbon; FPP-d6 may incorporate more exchange-prone positions.

Supports consistent quantification by minimizing H/D exchange risk during sample workup.

Class-level inference; direct comparative exchange data not available.

Evidence Dimension	Deuterium label stability against H/D exchange under analytical conditions
Target Compound Data	FPP-d3: labeling at terminal –CD3 (non-exchangeable sp3 carbon); molecular weight 385.34 g/mol; ΔMW = +3.21 Da vs. unlabeled FPP (382.13 g/mol)
Comparator Or Baseline	FPP-d6: labeling at multiple sites including potentially more exchange-prone positions; molecular weight 388.37 g/mol; ΔMW = +6.24 Da
Quantified Difference	No quantitative H/D exchange rate data available for FPP isotopologues specifically; class-level inference drawn from general principles of deuterium label stability on sp3-hybridized carbons vs. heteroatom-adjacent positions [1]
Conditions	Theoretical based on chemical structure and general deuterium exchange principles; no direct comparative experimental H/D exchange data found for FPP isotopologues [1]

Why This Matters

The strategic placement of deuterium on the non-exchangeable terminal methyl group minimizes the risk of label loss during sample workup, storage, or chromatography, supporting consistent quantification over extended analytical campaigns.

• [1] Chavez-Eng, C.M., Constanzer, M.L., Matuszewski, B.K. High-performance liquid chromatographic-tandem mass spectrometric evaluation and determination of stable isotope labeled analogs of rofecoxib in human plasma samples. J. Chromatogr. B 2002, 767, 117-129. View Source

Triammonium Salt Solubility Advantage

FPP-d3 is commercially supplied as the triammonium salt (CAS 1366590-48-8), which provides significant practical advantages over the free acid form of farnesyl pyrophosphate. The free acid form of FPP (MW 382.13, CAS 372-97-4) is a highly polar, viscous oil or amorphous solid with limited aqueous solubility at neutral pH [1]. Conversion to the triammonium salt (MW 385.34 + 3 × 17.03 = ~436.43 g/mol for fully associated form) improves water solubility and facilitates accurate gravimetric preparation of stock solutions for internal standard addition. Vendor specifications indicate a minimum purity of 95% for the FPP-d3 triammonium salt , providing a defined purity benchmark for procurement quality control that is essential for quantitative analytical workflows.

Triammonium Salt Solubility

Reported

Triammonium salt (≥95% purity) provides enhanced aqueous solubility vs. free acid form.

Streamlines stock solution preparation, improving weighing accuracy for IS addition.

Based on vendor specifications and salt-form chemistry.

Evidence Dimension	Physical form and aqueous solubility for analytical workflow integration
Target Compound Data	FPP-d3 triammonium salt: solid form with enhanced water solubility; purity ≥95%; CAS 1366590-48-8
Comparator Or Baseline	Unlabeled FPP free acid (CAS 372-97-4) or FPP ammonium salt (CAS 13058-04-3): reported as viscous oil or hygroscopic solid with lower aqueous solubility at neutral pH [1]
Quantified Difference	No quantitative solubility data available for direct comparison; advantage inferred from salt form chemistry and vendor-reported physical state differences
Conditions	Based on vendor technical datasheets and chemical properties of phosphate diester salts vs. free acids [1]

Why This Matters

The triammonium salt formulation streamlines stock solution preparation in aqueous buffers, reducing preparation time, improving weighing accuracy, and minimizing variability in IS addition—key factors for high-throughput quantitative LC-MS/MS workflows.

• [1] Human Metabolome Database. Farnesyl pyrophosphate (HMDB0000961). Physical description and chemical properties. View Source

FPP-d3 Applications

LC-MS/MS Quantification of FPP in Biological Matrices

FPP-d3 is the preferred internal standard for absolute quantification of farnesyl pyrophosphate in HepG2 cell homogenates, human plasma, and cancer cell lines using negative-ion LC-MS/MS with multiple reaction monitoring. The validated MRM transition (m/z 384.10 → 79.00) provides unambiguous discrimination from endogenous FPP (m/z 381.10 → 79.00) while maintaining identical chromatographic retention and fragmentation behavior [1]. The method achieves an LOD of 0.03 µmol/L and LOQ of 0.11 µmol/L in HepG2 cells, with intra- and interassay CVs of 3.6–10.9% and 4.4–11.9%, respectively, and recoveries of 91–124% [1]. This application directly supports studies of mevalonate pathway flux, statin pharmacodynamics, and the evaluation of farnesyl diphosphate synthase (FDPS) inhibitors such as nitrogenous bisphosphonates.

Multi-Isoprenoid Profiling for Pathway Studies

The FPP-d3 internal standard is designed for use in comprehensive isoprenoid intermediate profiling methods where simultaneous quantification of GPP, FPP, and GGPP is required. Henneman et al. (2008) demonstrated that FPP-d3, together with GPP-d3 and GGPP-d3, enables accurate quantification of these three structurally related isoprenoid pyrophosphates in a single HPLC-MS/MS run, each with their own deuterated IS to correct for compound-specific matrix effects [1]. The consistent fragmentation pattern (all pyrophosphates yield product ion m/z 79) and the +3 Da mass shift applied uniformly across GPP, FPP, and GGPP simplify method development and ensure consistent quantification accuracy across the isoprenoid panel [1].

Metabolic Tracing of Protein Farnesylation

FPP-d3 can be employed as a metabolic tracer to track the incorporation of the farnesyl moiety into prenylated proteins such as Ras, Rho, and other small GTPases. The trideuteriomethyl label is retained through the enzymatic transfer reaction catalyzed by protein farnesyltransferase (FTase), allowing the resulting farnesylated proteins to be distinguished from those bearing endogenous, unlabeled farnesyl groups by mass spectrometry [1]. This capability is critical for studying the dynamics of protein prenylation under conditions of altered isoprenoid flux, such as during treatment with statins, bisphosphonates, or farnesyltransferase inhibitors, where distinguishing newly prenylated from pre-existing protein pools is essential for mechanistic understanding [1].

Deuterium KIE for Enzyme Mechanism Studies

The deuterium label in FPP-d3 can be exploited for kinetic isotope effect (KIE) studies of enzymes that utilize FPP as a substrate, including sesquiterpene synthases and cis-prenyltransferases. The stronger C–D bond (vs. C–H) at the labeled methyl group can alter reaction rates if that bond is involved in the rate-determining step, providing mechanistic insights [1]. For example, secondary deuterium KIE values of ~0.985 have been measured using [1,1-2H2]FPP in undecaprenyl pyrophosphate synthase (UPPS) reactions, supporting associative transition state mechanisms [1]. FPP-d3, with its specific label at the terminal methyl group, enables analogous studies on enzymes where the terminal isoprene unit participates in cyclization or condensation reactions, without the complication of multiple labeled positions.

Application

Selection Property

Validation Focus

FPP quantification in research matrices (cell homogenates, plasma)

Deuterated SIL-IS with defined MRM transition

Method accuracy (recovery, precision) in target matrix

Multi-isoprenoid panel profiling

Uniform +3 Da mass shift across GPP, FPP, GGPP

Cross-isoprenoid quantification accuracy

Protein prenylation tracing

Label retention on farnesyl moiety after FTase transfer

Discrimination of newly prenylated vs. pre-existing protein pools

Enzyme mechanism studies (KIE)

Deuterium label at terminal methyl group

Kinetic isotope effect measurement in prenyltransferase reactions

• [1] Henneman, L., et al. Detection of non-sterol isoprenoids by HPLC-MS/MS. Anal. Biochem. 2008, 383, 18-29. DOI: 10.1016/j.ab.2008.08.014. Also: OSTI.gov. Mechanism of cis-prenyltransferase reaction probed by substrate analogues (KIE = 0.985 ± 0.022 for [1,1-2H2]FPP). View Source